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Compound of Interest

Compound Name: Gly-Gly-Leu

Cat. No.: B081303 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the tripeptide Glycyl-glycyl-L-leucine,

including its chemical identity, purity specifications, and analytical methodologies. This

document is intended for researchers, scientists, and professionals in drug development who

utilize this compound in their work.

Chemical Identity and Purity
Glycyl-glycyl-L-leucine is a tripeptide composed of two glycine residues and one L-leucine

residue. Its unique structure makes it a valuable tool in various biochemical and

pharmaceutical research areas.

Identifier Value Reference

CAS Number 14857-82-0 [1][2]

Molecular Formula C10H19N3O4 [1][2]

Molecular Weight 245.28 g/mol [1][2]

Typical Purity
≥98% (HPLC), >99.0%

(Titration)
[2][3][4]
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Accurate determination of purity is critical for reliable and reproducible experimental results.[5]

The most common methods for assessing the purity of synthetic Glycyl-glycyl-L-leucine are

High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR)

spectroscopy.[5]

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC (RP-HPLC) is a robust method for the quantitative analysis of Glycyl-

glycyl-L-leucine.[1]

Instrumentation and Materials:

Standard analytical HPLC system with a UV detector.[1]

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

Acetonitrile (HPLC grade).[1]

Water (HPLC grade).[1]

Trifluoroacetic acid (TFA).[1]

Glycyl-glycyl-L-leucine reference standard (purity ≥98%).[1]

Chromatographic Conditions:

Mobile Phase A: 0.1% TFA in Water.[1]

Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

Gradient: A linear gradient is employed for efficient separation.[1]

Flow Rate: Typically 1.0 mL/min.

Detection: UV at 214 nm or 220 nm.[6]

Column Temperature: Ambient or controlled (e.g., 40 °C).[7]

Procedure:
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Standard Preparation: Prepare a stock solution of the reference standard in Mobile Phase A

(e.g., 1 mg/mL) and create a series of working standards by dilution.[1]

Sample Preparation: Accurately weigh and dissolve the sample in Mobile Phase A to a

known concentration.[1]

Injection: Inject equal volumes of the standard and sample solutions.

Analysis: Quantify the sample by comparing the peak area with the calibration curve

generated from the working standards.

Quantitative Nuclear Magnetic Resonance (qNMR)
Spectroscopy
¹H NMR provides detailed structural information and allows for direct quantification of the target

peptide and any proton-containing impurities without the need for identical reference standards

for each impurity.[8]

Materials:

Synthetic Glycyl-glycyl-L-leucine sample.[8]

High-purity internal standard (e.g., maleic acid).[8]

Deuterium oxide (D₂O).[8]

NMR spectrometer (e.g., 400 MHz or higher).[8]

Procedure:

Sample Preparation: Accurately weigh the Glycyl-glycyl-L-leucine sample and the internal

standard into a vial.[8] Dissolve the mixture in a precise volume of D₂O and transfer to an

NMR tube.[8]

Data Acquisition: Acquire a ¹H NMR spectrum with parameters suitable for quantitative

analysis, ensuring a sufficient relaxation delay (at least 5 times the longest T₁).[8]
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Data Processing and Analysis: Apply a Fourier transform, phase the spectrum, and perform

baseline correction.[8] Integrate the characteristic, well-resolved signals of both Glycyl-

glycyl-L-leucine and the internal standard.[8] The purity is calculated based on the integral

values, molecular weights, and masses of the sample and internal standard.[8]

Visualizations
Experimental Workflow for Purity Determination
The following diagram illustrates a general workflow for the purification and analysis of

synthetic Glycyl-glycyl-L-leucine.
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of Glycyl-glycyl-L-leucine.

Hypothesized mTOR Signaling Pathway Activation
Glycyl-glycyl-L-leucine is transported into the cell and subsequently hydrolyzed to its

constituent amino acids. The released L-leucine is a known activator of the mTORC1 signaling

pathway, a central regulator of cell growth and protein synthesis.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081303?utm_src=pdf-body-img
https://www.benchchem.com/product/b081303?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. Determination of purity values of amino acid reference materials by mass balance method:
an approach to the quantification of related structure impurities - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. imrpress.com [imrpress.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. welch-us.com [welch-us.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

10. Leucine-Enriched Nutrients and the Regulation of mTOR Signalling and Human Skeletal
Muscle Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Glycyl-glycyl-L-leucine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081303#glycyl-glycyl-l-leucine-cas-number-and-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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